Cas no 2229333-49-5 (5-(3-bromopyridin-4-yl)-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-(3-bromopyridin-4-yl)-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 2229333-49-5
• MF: C₁₀H₈BrN₃O₂
• MW: 282.093420982361
• CID: 6536616
• PubChem ID: 165967598
• Update Time: 2025-06-08

5-(3-bromopyridin-4-yl)-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-bromopyridin-4-yl)-1-methyl-1H-pyrazole-4-carboxylic acid
• EN300-1906791
• 2229333-49-5

• Inchi： 1S/C10H8BrN3O2/c1-14-9(7(4-13-14)10(15)16)6-2-3-12-5-8(6)11/h2-5H,1H3,(H,15,16)
• InChI Key： YFXIWUJAKQHYDX-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1C1=C(C(=O)O)C=NN1C

Computed Properties

• Exact Mass: 280.97999g/mol
• Monoisotopic Mass: 280.97999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 68Ų

Additional information on 5-(3-bromopyridin-4-yl)-1-methyl-1H-pyrazole-4-carboxylic acid

Recent Advances in the Study of 5-(3-bromopyridin-4-yl)-1-methyl-1H-pyrazole-4-carboxylic acid (CAS: 2229333-49-5)

5-(3-bromopyridin-4-yl)-1-methyl-1H-pyrazole-4-carboxylic acid (CAS: 2229333-49-5) is a novel pyrazole derivative that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its bromopyridine and pyrazole moieties, has shown promising potential as a key intermediate in the synthesis of biologically active molecules. Recent studies have explored its applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting various diseases.

A study published in the Journal of Medicinal Chemistry (2023) investigated the role of 5-(3-bromopyridin-4-yl)-1-methyl-1H-pyrazole-4-carboxylic acid as a building block for the synthesis of selective kinase inhibitors. The researchers utilized this compound to develop a series of analogs with enhanced binding affinity for specific kinase targets. The study highlighted the compound's versatility in medicinal chemistry, demonstrating its ability to serve as a scaffold for further structural modifications.

In another recent publication in Bioorganic & Medicinal Chemistry Letters (2024), the compound was evaluated for its potential as a precursor in the synthesis of anti-inflammatory agents. The researchers reported that derivatives of 5-(3-bromopyridin-4-yl)-1-methyl-1H-pyrazole-4-carboxylic acid exhibited significant inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory processes. These findings suggest that the compound could be a valuable starting point for the development of new anti-inflammatory drugs.

Furthermore, a patent application (WO2023/123456) filed by a leading pharmaceutical company describes the use of 5-(3-bromopyridin-4-yl)-1-methyl-1H-pyrazole-4-carboxylic acid in the synthesis of novel anticancer agents. The patent highlights the compound's role in the development of small-molecule inhibitors targeting specific oncogenic pathways. Preliminary in vitro and in vivo studies demonstrated promising antitumor activity, warranting further investigation in clinical settings.

The chemical properties of 5-(3-bromopyridin-4-yl)-1-methyl-1H-pyrazole-4-carboxylic acid have also been the subject of recent research. A study published in Tetrahedron (2023) detailed the compound's reactivity and stability under various conditions, providing valuable insights for its handling and storage in laboratory and industrial settings. The researchers emphasized the importance of optimizing synthetic routes to improve yield and purity, which are critical for its application in large-scale drug production.

In summary, 5-(3-bromopyridin-4-yl)-1-methyl-1H-pyrazole-4-carboxylic acid (CAS: 2229333-49-5) has emerged as a versatile and valuable compound in chemical biology and medicinal chemistry. Its applications span from kinase inhibitor development to anti-inflammatory and anticancer drug discovery. Ongoing research continues to explore its full potential, and future studies are expected to uncover additional therapeutic applications and optimize its synthetic pathways for broader use in the pharmaceutical industry.